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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known intermetallic phases

within the binary nickel-samarium (Ni-Sm) system. It is designed to serve as a valuable

resource for researchers and scientists engaged in materials science, condensed matter

physics, and related fields. The information contained herein details the crystallographic,

magnetic, and thermal properties of these compounds, along with standardized experimental

protocols for their synthesis and characterization.

Overview of the Nickel-Samarium System
The Nickel-Samarium binary system is characterized by a series of well-defined intermetallic

compounds, each exhibiting unique crystal structures and physical properties. These phases

are of significant interest due to their potential applications in magnetic materials, hydrogen

storage, and other advanced technologies. The established stoichiometric compounds in the

Sm-Ni system include Sm3Ni, Sm7Ni3, Sm3Ni2, SmNi, SmNi2, SmNi3, Sm2Ni7, Sm5Ni19,

SmNi5, and Sm2Ni17.[1]

Quantitative Data of Nickel-Samarium Phases
The following tables summarize the key quantitative data for the known intermetallic phases in

the Ni-Sm system.
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Table 1: Crystallographic Data of Nickel-Samarium Intermetallic Compounds

Phase Pearson Symbol Space Group Prototype

Sm3Ni oC16 Cmcm Cl3U

Sm7Ni3 hP20 P63/mmc Th7Fe3

Sm3Ni2 oP20 Pnma Hf3Ni2

SmNi oC8 Cmcm CrB

SmNi2 cF24 Fd-3m Cu2Mg

SmNi3 hP24 P63/mmc NbBe3

Sm2Ni7 hP36 P63/mmc Ce2Ni7

Sm5Ni19 hR72 R-3m Ce5Co19

SmNi5 hP6 P6/mmm CaCu5

Sm2Ni17 hP38 P63/mmc Th2Ni17

Table 2: Magnetic and Thermal Properties of Selected Nickel-Samarium Phases

Phase
Magnetic
Ordering

Curie
Temperature
(Tc) (K)

Decompositio
n Temperature
(°C)

Enthalpy of
Formation
(ΔfH°) (kJ/mol
of atoms)

Sm3Ni - - 664 -21.5 ± 2[2]

SmNi - - 1079 (M.P.) -33.0 ± 1[2]

SmNi2 - - 1034 -36.0 ± 1[2]

SmNi3 - - 1135 -

Sm2Ni7 Ferromagnetic 641 1222 -

SmNi5 Ferromagnetic - 1430 (M.P.) -

Sm2Ni17 Ferromagnetic 160 1288 -
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Experimental Protocols
This section outlines the detailed methodologies for the synthesis and characterization of

nickel-samarium intermetallic phases.

Synthesis of Nickel-Samarium Intermetallics by Arc
Melting
Objective: To synthesize polycrystalline Ni-Sm intermetallic compounds from high-purity

elemental constituents.

Materials:

Samarium (Sm) metal (≥ 99.9% purity)

Nickel (Ni) metal (≥ 99.9% purity)

Argon (Ar) gas (high purity)

Equipment:

Arc furnace with a non-consumable tungsten electrode and a water-cooled copper hearth

High-vacuum pumping system

Inert gas (argon) supply

Digital balance

Procedure:

Sample Preparation: Weigh the appropriate stoichiometric amounts of samarium and nickel

to achieve the desired compound composition. The total mass of the sample is typically

between 1 and 5 grams.

Furnace Preparation: Clean the copper hearth of the arc furnace thoroughly. Place the

weighed elements in close contact on the hearth.
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Evacuation and Purging: Evacuate the furnace chamber to a high vacuum (e.g., 10^-3 mbar)

to remove atmospheric contaminants. Backfill the chamber with high-purity argon gas.

Repeat this process several times to ensure an inert atmosphere.

Melting: Strike an arc between the tungsten electrode and the sample. Melt the sample

completely. To ensure homogeneity, the sample should be flipped and re-melted several

times (typically 3-5 times).

Annealing (Optional): For homogenization, the as-cast sample can be sealed in a quartz

tube under vacuum and annealed at a specific temperature for an extended period (e.g., 773

K for 15 days), followed by quenching in water.[3]

Characterization of Nickel-Samarium Phases
Objective: To identify the crystalline phases present in the synthesized sample and determine

their crystal structure and lattice parameters.

Equipment:

Powder X-ray diffractometer with a Cu Kα or Mo Kα radiation source

Sample holder

Data analysis software for phase identification and Rietveld refinement

Procedure:

Sample Preparation: Crush a small portion of the synthesized alloy into a fine powder using

a mortar and pestle.

Data Collection: Mount the powdered sample on the sample holder. Set the diffractometer to

scan over a desired 2θ range (e.g., 20° to 80°).

Data Analysis:

Phase Identification: Compare the experimental diffraction pattern with standard diffraction

patterns from databases (e.g., Powder Diffraction File - PDF) to identify the present

phases.
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Lattice Parameter Determination: For identified phases, perform indexing of the diffraction

peaks to determine the lattice parameters of the unit cell.

Rietveld Refinement: For a more detailed structural analysis, perform a Rietveld

refinement of the powder diffraction data to refine the crystal structure parameters,

including atomic positions and site occupancies.

Objective: To investigate the microstructure, morphology, and elemental composition of the

synthesized Ni-Sm alloys.

Equipment:

Scanning Electron Microscope (SEM) equipped with an Energy Dispersive X-ray (EDX)

detector

Sample mounting and polishing equipment

Carbon coater (for non-conductive samples, if necessary)

Procedure:

Sample Preparation: Mount a piece of the synthesized alloy in a resin. Grind and polish the

sample surface to a mirror finish using standard metallographic techniques.

SEM Imaging: Place the prepared sample in the SEM chamber. Obtain secondary electron

(SE) and backscattered electron (BSE) images at various magnifications to observe the

microstructure, including grain size, shape, and phase distribution.

EDX Analysis:

Point Analysis: Select specific points of interest on the sample (e.g., different phases

observed in the BSE image) and acquire EDX spectra to determine the elemental

composition at those points.

Elemental Mapping: Perform elemental mapping over a selected area to visualize the

distribution of nickel and samarium within the microstructure.
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Visualizations
The following diagrams illustrate the logical workflow for the discovery and characterization of

new intermetallic phases and a typical experimental workflow for the synthesis and analysis of

nickel-samarium alloys.
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Fig. 1: Experimental workflow for Ni-Sm phase synthesis and characterization.
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Fig. 2: Logical workflow for the discovery of a new intermetallic phase.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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